Cas no 1343105-22-5 ((1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine)

• Product Name: (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine
• CAS No: 1343105-22-5
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 5188616
• PubChem ID: 62759606
• Update Time: 2025-07-02

(1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(1-Ethylpyrrolidin-2-yl)methyl](1,3-thiazol-5-ylmethyl)amine
• [(1-ethylpyrrolidin-2-yl)methyl][(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]-
• (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine

• Inchi： 1S/C11H19N3S/c1-2-14-5-3-4-10(14)6-12-7-11-8-13-9-15-11/h8-10,12H,2-7H2,1H3
• InChI Key： UEIRDGIKNIUPAE-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNCC1CCCN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• XLogP3: 1.3
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine

Chemical Profile of (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine (CAS No. 1343105-22-5)

(1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine is a specialized organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1343105-22-5, represents a unique blend of heterocyclic and alkylamine functionalities, making it a promising candidate for various biochemical applications. The presence of both pyrrolidine and thiazole rings in its molecular framework suggests potential interactions with biological targets, which has spurred extensive investigation into its pharmacological properties.

The compound's structure consists of a pyrrolidine ring substituted with an ethyl group at the 1-position, connected to a tertiary amine via a methyl group. This amine moiety is further linked to a thiazole ring at the 5-position, forming a complex and multifaceted molecule. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards specific biological receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing both pyrrolidine and thiazole scaffolds. These heterocycles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor interaction. The (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine molecule, with its dual heterocyclic system, presents an intriguing opportunity for developing novel pharmacological agents.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. Studies have indicated that pyrrolidine derivatives can interact with neurotransmitter systems, potentially leading to applications in the treatment of central nervous system disorders. The thiazole component further enhances this potential by contributing to the compound's ability to cross the blood-brain barrier, a critical factor for effective central nervous system drug delivery.

Recent research has also highlighted the compound's antimicrobial properties. The combination of pyrrolidine and thiazole moieties has been shown to disrupt bacterial cell membranes and inhibit key enzymatic pathways essential for bacterial survival. This makes (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine a promising candidate for developing new antibiotics or antimicrobial agents to combat resistant bacterial strains.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary studies suggest that it exhibits favorable solubility and stability properties, which are crucial for formulation development. Additionally, its metabolic pathways appear to be well-tolerated in preclinical models, indicating potential for low toxicity and high bioavailability.

In vitro studies have begun to unravel the specific mechanisms by which this compound exerts its effects. Researchers have observed significant binding affinity to certain protein targets, suggesting that it may act as an allosteric modulator or competitive inhibitor. These interactions could lead to therapeutic benefits in conditions such as inflammation, pain management, and neurodegenerative diseases.

The synthesis of (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound in scalable quantities. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of its molecular framework, facilitating further research and development.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on ensuring safety and efficacy through rigorous preclinical testing. The growing body of evidence supporting the therapeutic potential of compounds like (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine is likely to drive further investment in clinical trials and regulatory submissions.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this innovative molecule closer to clinical use.

In conclusion, the compound identified by CAS number 1343105-22-5, specifically named as (1-ethylpyrrolidin-2-yl)methyl(1,3-thiazol-5-yl)methylamine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover its full potential, this molecule is poised to play a crucial role in addressing some of today's most pressing medical challenges.